Cas no 22746-79-8 (2-(Methylthio)-3-nitropyridine)

2-(Methylthio)-3-nitropyridine structure
22746-79-8 structure
Product Name:2-(Methylthio)-3-nitropyridine
CAS No:22746-79-8
MF:C6H6N2O2S
MW:170.189039707184
MDL:MFCD21098387
CID:1411746
PubChem ID:572042
Update Time:2025-04-20

2-(Methylthio)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(methylthio)-3-nitro-
    • 2-methylsulfanyl-3-nitropyridine
    • 2-(Methylsulfanyl)-3-nitropyridine #
    • AM100542
    • CS-0449935
    • SY283975
    • DTXSID80341281
    • ALBB-024723
    • EN300-6774282
    • AKOS015998197
    • 2-methylthio-3-nitropyridine
    • InChI=1/C6H6N2O2S/c1-11-6-5(8(9)10)3-2-4-7-6/h2-4H,1H
    • SCHEMBL4988971
    • 2-Methylsulfanyl-3-nitro-pyridine
    • G38097
    • 2-(Methylsulfanyl)-3-nitropyridine
    • 2-(methylthio)-3-nitropyridine
    • DB-226705
    • 22746-79-8
    • MFCD21098387
    • 2-(Methylthio)-3-nitropyridine
    • MDL: MFCD21098387
    • Inchi: 1S/C6H6N2O2S/c1-11-6-5(8(9)10)3-2-4-7-6/h2-4H,1H3
    • InChI Key: UGZSIPHNDAHATA-UHFFFAOYSA-N
    • SMILES: S(C)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 170.01508
  • Monoisotopic Mass: 170.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 56.03

2-(Methylthio)-3-nitropyridine Pricemore >>

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